Cas no 2649023-81-2 (7-(Difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride)

• Product Name: 7-(Difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride
• CAS No: 2649023-81-2
• MF: C₆H₉ClF₂N₂O
• MW: 198.598267316818
• CID: 5361313
• Update Time: 2025-11-04

7-(Difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4186253973
• 7-(difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride
• 7-(Difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride

• Inchi： 1S/C6H8F2N2O.ClH/c7-5(8)4-1-6(11-10-4)2-9-3-6;/h5,9H,1-3H2;1H
• InChI Key： SBCCEIVAUVKZBY-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CC2(CNC2)ON=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Topological Polar Surface Area: 33.6

Additional information on 7-(Difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride

7-(Difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride: A Comprehensive Overview

7-(Difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2649023-81-2, belongs to a class of spirocyclic heterocycles that exhibit a unique combination of structural and functional properties. The presence of both difluoromethyl and oxygen-containing moieties in its molecular framework imparts distinct reactivity and potential biological activity, making it a promising candidate for further exploration in medicinal chemistry.

The spirocyclic structure of 7-(difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride introduces a rigid core that can influence the conformation and interactions of the molecule. This structural motif is particularly interesting because spirocyclic compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their acyclic counterparts. The oxygen atom in the 5-oxa position further contributes to the compound's versatility, allowing for various functionalization strategies that can be tailored to specific biological targets.

In recent years, there has been a growing interest in the development of novel spirocyclic compounds for their potential applications in treating various diseases. The difluoromethyl group is a well-known pharmacophore that enhances the lipophilicity and metabolic stability of drug candidates. Its incorporation into the spirocyclic scaffold of 7-(difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride suggests that this compound may possess favorable properties for oral administration and prolonged bioavailability.

The hydrochloride salt form of this compound indicates its solubility in aqueous solutions, which is a critical factor for formulation development and bioavailability. Solubility is often a limiting factor in drug development, and compounds that exhibit good solubility are more likely to reach clinical trials and eventually become marketed drugs. The combination of structural rigidity provided by the spirocyclic core and the presence of polar functional groups like the hydroxyl group in the oxygen-containing moiety likely contributes to its enhanced solubility.

Recent studies have highlighted the potential of spirocyclic heterocycles as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various preclinical models, demonstrating activities against a range of biological targets. The unique structural features of 7-(difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride make it an attractive candidate for further investigation in this context. Researchers have been exploring its potential as a lead compound for drugs targeting neurological disorders, inflammatory diseases, and even oncological conditions.

The difluoromethyl group is particularly noteworthy due to its ability to modulate enzyme interactions and improve binding affinity. In enzyme inhibition studies, the presence of this group can enhance the potency of small molecule inhibitors by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. This property makes 7-(difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride a valuable candidate for developing drugs that target enzymes involved in critical biological pathways.

The oxo group in the molecule also plays a significant role in its reactivity and potential biological activity. Oxygen-containing heterocycles are known to be versatile pharmacophores that can interact with biological targets through hydrogen bonding or other non-covalent interactions. The spirocyclic core further enhances these interactions by providing a rigid framework that maintains the correct orientation of functional groups relative to potential binding sites on biological targets.

In conclusion, 7-(difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of structural features, including the spirocyclic core, the difluoromethyl group, and the oxygen-containing moiety, makes it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for spirocyclic heterocycles, compounds like 7-(difluoromethyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride are likely to play a crucial role in developing next-generation therapeutics.